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Compound of Interest

Compound Name:
4-Chloro-3-methylbenzenesulfonyl

chloride

CAS No.: 6291-02-7

Cat. No.: B1296247

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 4-Chloro-
3-methylbenzenesulfonyl chloride. The information is presented to support research and

development activities where this compound is utilized.

Core Physical Properties
The fundamental physical characteristics of 4-Chloro-3-methylbenzenesulfonyl chloride
(CAS No. 6291-02-7) are summarized in the table below. It is important to note that while some

physical properties are well-documented, specific experimental data for melting point and a

detailed solubility profile are not readily available in the public domain.
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Property Value

Molecular Formula C₇H₆Cl₂O₂S[1]

Molecular Weight 225.09 g/mol [1]

Melting Point Data not available

Boiling Point 297.5 °C at 760 mmHg

Density 1.458 g/cm³

Solubility
Expected to be insoluble in water and soluble in

common organic solvents.

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physical properties of a solid organic compound like 4-Chloro-3-methylbenzenesulfonyl
chloride.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a crucial indicator of purity.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a slow, controlled rate.

Observation: The temperature at which the substance begins to melt and the temperature at

which it becomes completely liquid are recorded. This range is the melting point. A narrow

melting range is indicative of a pure compound.
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Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Sample Preparation: A small quantity of the liquid is placed in a small test tube or fusion

tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed in an inverted position

within the test tube containing the liquid.

Heating: The apparatus is heated gently in a heating bath.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. The heat source is then removed.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Density Determination
Density is the mass of a substance per unit volume. For a solid, this can be determined by the

displacement method.

Methodology:

Mass Measurement: The mass of a sample of the solid is accurately measured using an

analytical balance.

Volume Measurement by Displacement: A graduated cylinder is partially filled with a liquid in

which the solid is insoluble. The initial volume of the liquid is recorded.

The weighed solid is then carefully submerged in the liquid in the graduated cylinder.

The new volume of the liquid is recorded. The difference between the final and initial

volumes gives the volume of the solid.
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Calculation: The density is calculated by dividing the mass of the solid by its determined

volume.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called a solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology:

Solvent Selection: A range of common laboratory solvents (e.g., water, ethanol, acetone,

toluene, hexane) are selected.

Sample Preparation: A small, measured amount of the solid is placed into a series of test

tubes.

Solvent Addition: A measured volume of a solvent is added to one of the test tubes.

Mixing: The mixture is agitated or stirred thoroughly for a set period.

Observation: The mixture is observed to determine if the solid has completely dissolved. If it

has, it is deemed soluble in that solvent. If not, it is insoluble or partially soluble. This process

is repeated for each selected solvent.

Visualized Experimental Workflow
The following diagram illustrates a typical workflow for the experimental determination of a

compound's melting point.

Sample Preparation Measurement Data Analysis

Start Finely powder the solid sample Pack sample into a capillary tube Place capillary in melting point apparatus Heat apparatus at a controlled rate Observe for phase change Record temperature at first sign of melting Record temperature when fully melted Determine melting point range Compare with literature values for purity assessment endEnd

Click to download full resolution via product page
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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